Cas no 142057-47-4 (5-(Phenylsulfanyl)benzene-1,3-dicarboxylic acid)

5-(Phenylsulfanyl)benzene-1,3-dicarboxylic acid structure
142057-47-4 structure
Product Name:5-(Phenylsulfanyl)benzene-1,3-dicarboxylic acid
CAS No:142057-47-4
MF:C14H10O4S
MW:274.291802883148
CID:2774785
PubChem ID:71344123
Update Time:2025-04-21

5-(Phenylsulfanyl)benzene-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 142057-47-4
    • 5-(Phenylsulfanyl)benzene-1,3-dicarboxylic acid
    • DTXSID10770606
    • Inchi: 1S/C14H10O4S/c15-13(16)9-6-10(14(17)18)8-12(7-9)19-11-4-2-1-3-5-11/h1-8H,(H,15,16)(H,17,18)
    • InChI Key: XQJQTWGEBFALDS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 274.02997997Da
  • Monoisotopic Mass: 274.02997997Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 99.9Ų
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